Cas no 1172491-02-9 (2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 1172491-02-9
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 5167061
• Update Time: 2025-08-04

2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H12N4.ClH/c11-7-6-9-8-12-14(13-9)10-4-2-1-3-5-10;/h1-5,8H,6-7,11H2;1H
• InChI Key： NIEGBNNNGPPELE-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2C=CC=CC=2)N=1)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride

Research Briefing on 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride (CAS: 1172491-02-9)

The compound 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride (CAS: 1172491-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1,2,3-triazole derivatives, such as 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride, as versatile scaffolds in medicinal chemistry. The compound's unique structural features, including the triazole ring and phenyl substitution, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in neurodegenerative and cardiovascular diseases.

In terms of synthesis, researchers have optimized a click chemistry approach for the efficient production of 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride. The method involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, yielding high purity and scalability. This advancement, reported in ACS Omega, has facilitated further pharmacological evaluations of the compound.

Pharmacological studies have revealed promising results. For instance, in vitro assays indicate that 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride exhibits significant inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. Additionally, preliminary in vivo studies suggest favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

Despite these advancements, challenges remain. The compound's off-target effects and long-term toxicity profiles require further investigation. Ongoing research aims to address these gaps, with a focus on structure-activity relationship (SAR) studies to optimize its therapeutic index. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-Phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride represents a promising candidate for drug development, particularly in the treatment of neurodegenerative disorders. Continued research into its mechanisms of action and therapeutic potential will be critical to realizing its full clinical utility.